Cas no 831-53-8 (4H-Pyran-2,6-dicarboxylicacid, 3-hydroxy-4-oxo-, calcium salt (1:1))

• Product Name: 4H-Pyran-2,6-dicarboxylicacid, 3-hydroxy-4-oxo-, calcium salt (1:1)
• CAS No: 831-53-8
• MF: C₇H₂CaO₇
• MW: 238.164581775665
• CID: 726611
• PubChem ID: 54686185
• Update Time: 2025-04-19

4H-Pyran-2,6-dicarboxylicacid, 3-hydroxy-4-oxo-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-2,6-dicarboxylicacid, 3-hydroxy-4-oxo-, calcium salt (1:1)
• calcium 3-hydroxy-4-oxopyran-2,6-dicarboxylate
• calcium,6-carboxy-5-oxido-4-oxopyran-2-carboxylate
• NS00042480
• DTXSID30232170
• 831-53-8
• EINECS 212-604-3

• Inchi： 1S/C7H4O7.Ca/c8-2-1-3(6(10)11)14-5(4(2)9)7(12)13;/h1,9H,(H,10,11)(H,12,13);/q;+2/p-2
• InChI Key： WJAFWYSUARCPKN-UHFFFAOYSA-L
• SMILES： [Ca+2].O1C(C(=O)[O-])=CC(C(=C1C(=O)O)[O-])=O

Computed Properties

• Exact Mass: 237.943
• Monoisotopic Mass: 237.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Boiling Point: 353.8°C at 760 mmHg
• Flash Point: 149.8°C